Cas no 2098031-21-9 (Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate)

• Product Name: Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate
• CAS No: 2098031-21-9
• MF: C₁₁H₁₂ClN₃O₂
• MW: 253.684881210327
• CID: 5725209
• PubChem ID: 121199468
• Update Time: 2025-06-15

Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate
• AKOS026706799
• F1907-1202
• 2098031-21-9
• Pyrazolo[1,5-a]pyrazine-2-carboxylic acid, 4-chloro-6-ethyl-, ethyl ester
• Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate

• Inchi： 1S/C11H12ClN3O2/c1-3-7-6-15-9(10(12)13-7)5-8(14-15)11(16)17-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： MSLIFMSZIMRYLX-UHFFFAOYSA-N
• SMILES： ClC1C2=CC(C(=O)OCC)=NN2C=C(CC)N=1

Computed Properties

• Exact Mass: 253.0618043g/mol
• Monoisotopic Mass: 253.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: -2.48±0.30(Predicted)

Additional information on Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate

Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate (CAS No. 2098031-21-9): A Comprehensive Overview

Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate (CAS No. 2098031-21-9) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class of molecules, which are known for their broad spectrum of pharmacological effects and have been extensively studied for their applications in drug development.

The molecular structure of Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate consists of two fused pyrazole rings, with substituents that enhance its chemical reactivity and biological relevance. The presence of a chloro group at the 4-position and an ethyl group at the 6-position introduces specific electronic and steric properties that can influence its interaction with biological targets. This structural configuration makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents derived from heterocyclic compounds. Pyrazole derivatives, in particular, have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The compound Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate has been studied for its potential to modulate biological pathways associated with these diseases.

One of the key areas of research involving Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate is its anti-inflammatory properties. Studies have indicated that this compound can inhibit the activity of key inflammatory enzymes such as COX-2 and LOX. By targeting these enzymes, it may help reduce inflammation and provide relief in conditions such as rheumatoid arthritis and other chronic inflammatory diseases. The chloro and ethyl substituents are believed to play a crucial role in enhancing the inhibitory effects on these enzymes.

Additionally, Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate has shown potential in anticancer research. Preliminary studies have demonstrated its ability to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and inhibiting key signaling pathways involved in cell proliferation. The fused pyrazole structure is thought to contribute to its ability to interact with DNA and disrupt cancer cell growth. Further research is needed to fully elucidate the mechanisms of action and optimize its therapeutic potential.

The compound's chemical stability and solubility profile also make it an attractive candidate for drug development. Its ability to dissolve in both organic and aqueous solvents allows for easy formulation into various pharmaceutical forms, including oral tablets and injectable solutions. This versatility is crucial for developing effective drug delivery systems that can target different disease states.

In conclusion, Ethyl 4-chloro-6-ethylpyrazolo[1,5-a]pyrazine-2-carboxylate (CAS No. 2098031-21-9) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities make it a valuable compound for further investigation into potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for contributing to the development of novel treatments for various diseases.